Cas no 1363382-10-8 (Ethyl 1-[(tert-butoxycarbonylamino)methyl]-3-fluoro-cyclobutanecarboxylate)

• Product Name: Ethyl 1-[(tert-butoxycarbonylamino)methyl]-3-fluoro-cyclobutanecarboxylate
• CAS No: 1363382-10-8
• MF: C₁₃H₂₂FNO₄
• MW: 275.316487789154
• MDL: MFCD22566192
• CID: 5071086
• PubChem ID: 74889479
• Update Time: 2026-03-01

Ethyl 1-[(tert-butoxycarbonylamino)methyl]-3-fluoro-cyclobutanecarboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-[(tert-butoxycarbonylamino)methyl]-3-fluoro-cyclobutanecarboxylate
• P18047
• Ethyl 1-[(t-butoxycarbonylamino)methyl]-3-fluoro-cyclobutanecarboxylate
• ethyl 3-fluoro-1-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclobutane-1-carboxylate
• DTXSID801115199
• Ethyl 1-[(Boc-amino)methyl]-3-fluorocyclobutanecarboxylate
• CS-0184681
• ethyl 1-{[(tert-butoxycarbonyl)amino]methyl}-3-fluorocyclobutane-1-carboxylate
• ethyl1-[(tert-butoxycarbonylamino)methyl]-3-fluoro-cyclobutanecarboxylate
• 1363382-10-8
• Cyclobutanecarboxylic acid, 1-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-3-fluoro-, ethyl ester
• SY321290
• PB40422
• MFCD22566192
• BS-43612
• Ethyl 1-[(tert-butoxycarbonylamino)methyl]-3-fluoro-cyclobutanecarboxylate

• MDL： MFCD22566192
• Inchi： 1S/C13H22FNO4/c1-5-18-10(16)13(6-9(14)7-13)8-15-11(17)19-12(2,3)4/h9H,5-8H2,1-4H3,(H,15,17)
• InChI Key： LDMFZQJNAOAWGF-UHFFFAOYSA-N
• SMILES： FC1CC(C(=O)OCC)(CNC(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 275.15328635 g/mol
• Monoisotopic Mass: 275.15328635 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.599
• Molecular Weight: 275.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 1-[(tert-butoxycarbonylamino)methyl]-3-fluoro-cyclobutanecarboxylate

Ethyl 1-[(tert-butoxycarbonylamino)methyl]-3-fluoro-cyclobutanecarboxylate (CAS No. 1363382-10-8): An Overview

Ethyl 1-[(tert-butoxycarbonylamino)methyl]-3-fluoro-cyclobutanecarboxylate (CAS No. 1363382-10-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Et-Boc-F-CBz, is a key intermediate in the synthesis of various bioactive molecules and drug candidates. Its unique structure, characterized by a fluorinated cyclobutane ring and a tert-butoxycarbonyl (Boc)-protected amine, makes it an attractive target for researchers aiming to develop novel therapeutic agents.

The fluorine atom in the cyclobutane ring imparts unique chemical and biological properties to the molecule. Fluorine is known for its ability to modulate the lipophilicity, metabolic stability, and binding affinity of organic compounds. In the context of drug design, this can lead to improved pharmacokinetic profiles and enhanced biological activity. The presence of the Boc protecting group ensures that the amine functionality remains inert during synthetic manipulations, allowing for precise control over the final product's structure.

Recent studies have highlighted the potential of Et-Boc-F-CBz in the development of new drugs targeting various diseases. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory disorders such as rheumatoid arthritis and Crohn's disease. The researchers found that the fluorinated cyclobutane ring contributed significantly to the compound's ability to inhibit pro-inflammatory cytokines.

In another study, published in Organic Letters, scientists explored the use of Et-Boc-F-CBz as a building block for synthesizing novel antibiotics. The unique structure of this compound allowed for the creation of molecules with enhanced antibacterial activity against multidrug-resistant bacteria, a growing concern in global healthcare. The Boc protecting group played a crucial role in facilitating multi-step synthetic sequences without unwanted side reactions.

The versatility of Et-Boc-F-CBz extends beyond its use as an intermediate in drug synthesis. It has also found applications in the development of imaging agents for diagnostic purposes. A 2021 study in Bioconjugate Chemistry reported that derivatives of this compound could be labeled with radioisotopes or fluorescent dyes to create highly sensitive imaging probes for detecting cancerous tissues and other pathological conditions. The fluorine atom's influence on the molecule's electronic properties was particularly beneficial in enhancing the probe's sensitivity and selectivity.

In addition to its medicinal applications, Et-Boc-F-CBz has been studied for its potential use in materials science. Researchers at a leading materials science institute have investigated its incorporation into polymer matrices to create advanced materials with improved mechanical properties and thermal stability. The cyclobutane ring's rigidity and the fluorine atom's electron-withdrawing effect contribute to these enhanced material characteristics.

The synthesis of Ethyl 1-[(tert-butoxycarbonylamino)methyl]-3-fluoro-cyclobutanecarboxylate typically involves several well-established chemical reactions. One common approach is to start with a commercially available fluoro-cyclobutane derivative and introduce the amine functionality through a series of substitution and protection steps. The final step involves esterification with ethanol to form the desired ethyl ester. This synthetic route is highly reproducible and can be scaled up for industrial production.

In conclusion, Ethyl 1-[(tert-butoxycarbonylamino)methyl]-3-fluoro-cyclobutanecarboxylate (CAS No. 1363382-10-8) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, materials science, and diagnostic imaging. Its unique structural features make it an invaluable tool for scientists working on the development of new drugs, advanced materials, and diagnostic agents. As research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing various scientific fields.